ITF5924

• Molecular Formula: C21H18F2N8O
• Molecular Weight: 436.4 g/mol
• InChI: InChI=1S/C21H18F2N8O/c22-18(23)20-29-28-19(32-20)15-3-1-13(2-4-15)11-31-12-17(27-30-31)14-5-7-16(8-6-14)26-21-24-9-10-25-21/h1-8,12,18H,9-11H2,(H2,24,25,26)
• InChIKey: TYHUIOMFTMEPGK-UHFFFAOYSA-N

ITF5924: Unprecedented HDAC6 Selectivity

ITF5924 (CAS 2760854-72-4) is a difluoromethyl-1,3,4-oxadiazole (DFMO)-based small molecule that functions as a slow-binding substrate analog inhibitor of histone deacetylase 6 (HDAC6) [1]. It belongs to a novel non-hydroxamic acid chemotype that potently inhibits HDAC6 with a single-digit nanomolar IC50 (7.7 ± 0.3 nM) while exhibiting >10⁴-fold selectivity over all other HDAC isoforms tested, a level of isotype discrimination that the original authors describe as unprecedented [1][2]. Unlike conventional reversible hydroxamate inhibitors, ITF5924 undergoes an enzyme-catalyzed ring-opening reaction to form a tight and long-lived enzyme–inhibitor complex, a mechanism confirmed by X-ray crystallography (PDB 8A8Z, 1.60 Å resolution), LC-MS kinetics, and NMR spectroscopy [1][3].

HDAC6 isotype-selective probe with reported >10,000-fold selectivity over other HDAC isoforms

Non-hydroxamic acid chemotype avoids hydroxamate-associated PAINS and broad metalloenzyme inhibition

Slow-binding, mechanism-based inhibition forms a long-lived enzyme–inhibitor complex suitable for washout and residence-time studies

• [1] Cellupica E, Caprini G, Cordella P, Cukier C, Fossati G, Marchini M, Rocchio I, Sandrone G, Vanoni MA, Vergani B, Źrubek K, Stevenazzi A, Steinkühler C. Difluoromethyl-1,3,4-oxadiazoles are slow-binding substrate analog inhibitors of histone deacetylase 6 with unprecedented isotype selectivity. J Biol Chem. 2023 Jan;299(1):102800. View Source
• [2] Cellupica E, et al. Mechanistic and Structural Insights on Difluoromethyl-1,3,4-oxadiazole Inhibitors of HDAC6. Int J Mol Sci. 2024 May 28;25(11):5885. View Source
• [3] Źrubek K, Sandrone G, Cukier CD, Stevenazzi A. Crystal structure of Danio rerio HDAC6 CD2 in complex with in situ enzymatically hydrolyzed DFMO-based ITF5924. PDB ID: 8A8Z. Deposited 2022-06-27, Released 2023-01-25. View Source

Why Generic Inhibitors Cannot Replace ITF5924

HDAC6 inhibitors currently available for research purchase span several chemotypes—hydroxamic acids (e.g., Vorinostat/SAHA, Tubastatin A, ACY-1215/Ricolinostat), benzamides, and oxadiazoles—yet their selectivity profiles differ radically. Commonly used hydroxamate-based HDAC6 inhibitors such as Tubastatin A and Ricolinostat show only ~100-fold and ~7.5-fold selectivity over class I HDACs, respectively, and Vorinostat is a pan-HDAC inhibitor with <2-fold selectivity [1]. In contrast, ITF5924 achieves >10⁴-fold selectivity, meaning that at concentrations fully inhibiting HDAC6, other HDAC isoforms remain essentially unaffected [2][3]. Substituting ITF5924 with a less selective inhibitor in experiments requiring unambiguous HDAC6 target attribution—such as target engagement studies, phenotypic screening, or in vivo proof-of-concept—introduces confounding off-target HDAC inhibition that can invalidate mechanistic conclusions. Furthermore, ITF5924's slow-binding, mechanism-based inhibition produces a long-lived enzyme–inhibitor complex not recapitulated by rapidly reversible hydroxamates, making it irreplaceable for washout or residence-time studies [2].

Selectivity window may differ dramatically

Commonly used hydroxamate-based HDAC6 inhibitors (Tubastatin A, Ricolinostat) show only ~100-fold and ~7.5-fold selectivity over class I HDACs; pan-inhibitors like Vorinostat co-inhibit HDAC1–3 at concentrations needed for HDAC6 engagement, confounding target attribution.

Rapidly reversible inhibition fails in washout experiments

Reversible hydroxamate inhibitors dissociate within minutes upon washout, whereas ITF5924's slow-binding mechanism produces a complex that persists after compound removal. Direct replacement with reversible inhibitors invalidates residence-time study designs.

Hydroxamic acid chemotype introduces off-target liabilities

Hydroxamate-based inhibitors carry risks of metal-chelating PAINS behavior, potential mutagenicity, and inhibition of MMPs/ADAMs. The DFMO chemotype avoids these confounders, so substituting with a hydroxamate may introduce false-positive signals.

• [1] Table 2. In vitro HDAC inhibition potency (IC50 in μM) and selectivity. Data for Tubastatin A, Ricolinostat (ACY-1215), Vorinostat (SAHA). In: Strebl MG, et al. J Med Chem. 2017; or associated PMC dataset PMC7205522. View Source
• [2] Cellupica E, Caprini G, Cordella P, Cukier C, Fossati G, Marchini M, Rocchio I, Sandrone G, Vanoni MA, Vergani B, Źrubek K, Stevenazzi A, Steinkühler C. Difluoromethyl-1,3,4-oxadiazoles are slow-binding substrate analog inhibitors of histone deacetylase 6 with unprecedented isotype selectivity. J Biol Chem. 2023 Jan;299(1):102800. View Source
• [3] Cellupica E, et al. Mechanistic and Structural Insights on Difluoromethyl-1,3,4-oxadiazole Inhibitors of HDAC6. Int J Mol Sci. 2024 May 28;25(11):5885. Table 1 includes ITF5924 selectivity data. View Source

ITF5924: Quantitative Evidence of Superiority

Isotype Selectivity vs. Clinical HDAC6 Inhibitors

ITF5924 demonstrates >10⁴-fold selectivity for HDAC6 over all other HDAC isoforms tested (HDAC1–5, 7–11), with IC50 values for non-HDAC6 isoforms all exceeding 100 µM [1][2]. In direct comparison, the clinically evaluated HDAC6 inhibitor Ricolinostat (ACY-1215) achieves only ~7.5-fold selectivity for HDAC6 over class I HDACs (HDAC1 IC50 = 0.16 µM; HDAC6 IC50 = 0.26 µM), meaning that at pharmacologically relevant concentrations, class I HDACs are co-inhibited [3]. Tubastatin A, a widely used research-grade HDAC6 inhibitor, exhibits ~100-fold HDAC6-over-class I selectivity (HDAC1 IC50 = 4.0 µM; HDAC6 IC50 = 9.3 µM), approximately two orders of magnitude less selective than ITF5924 [3]. Vorinostat (SAHA), an FDA-approved pan-HDAC inhibitor, shows only ~1.5-fold selectivity for HDAC6 [3].

Isotype selectivity vs. clinical HDAC6 inhibitors

Cross-study comparable

ITF5924 >10,000-fold selectivity over HDAC1; Ricolinostat ~7.5-fold, Tubastatin A ~100-fold, Vorinostat ~1.5-fold

Supports HDAC6-specific target attribution without class I HDAC confounding

Cross-study comparable; assay conditions may vary

Evidence Dimension	Fold-selectivity of HDAC6 over class I HDACs (HDAC1)
Target Compound Data	>10,000-fold (HDAC6 IC50 = 7.7 nM; HDAC1 IC50 > 100,000 nM)
Comparator Or Baseline	Ricolinostat: ~7.5-fold (HDAC6 IC50 = 260 nM; HDAC1 IC50 = 160 nM); Tubastatin A: ~100-fold (HDAC6 IC50 = 9,300 nM; HDAC1 IC50 = 4,000 nM); Vorinostat: ~1.5-fold
Quantified Difference	ITF5924 selectivity exceeds Ricolinostat by >1,300-fold, Tubastatin A by >100-fold, and Vorinostat by >6,600-fold
Conditions	In vitro biochemical HDAC activity assay; recombinant human HDAC isoforms; fluorogenic substrate

Why This Matters

For studies requiring unambiguous attribution of biological effects to HDAC6 inhibition, ITF5924's >10⁴-fold selectivity eliminates the class I HDAC confounding that plagues hydroxamate-based inhibitors.

• [1] Cellupica E, et al. Difluoromethyl-1,3,4-oxadiazoles are slow-binding substrate analog inhibitors of histone deacetylase 6 with unprecedented isotype selectivity. J Biol Chem. 2023 Jan;299(1):102800. View Source
• [2] Cellupica E, et al. Mechanistic and Structural Insights on Difluoromethyl-1,3,4-oxadiazole Inhibitors of HDAC6. Int J Mol Sci. 2024;25(11):5885. Table 1: ITF5924 HDAC1 IC50 > 100 µM (N.A.). View Source
• [3] Strebl MG, et al. HDAC6 inhibitor selectivity data: Table 2, In vitro HDAC inhibition potency (IC50). PMC7205522. Ricolinostat HDAC1 IC50 = 0.16 µM, HDAC6 IC50 = 0.26 µM; Tubastatin A HDAC1 IC50 = 4.0 µM, HDAC6 IC50 = 9.3 µM; Vorinostat HDAC1 IC50 = 0.03 µM, HDAC6 IC50 = 0.004 µM. View Source

Slow-Binding Kinetics and Target Residence Time

ITF5924 undergoes an enzyme-catalyzed DFMO ring-opening reaction to form a covalent-like, hydrolysis-product complex with HDAC6 that is tight and kinetically long-lived [1][2]. LC-MS kinetic experiments demonstrate that the difluoroacetylhydrazide (DFAcH) intermediate accumulates in solution, confirming a two-step mechanism in which the initial ring-opened product dissociates and re-binds before complete hydrolysis [2]. In competition experiments, a fast-on/fast-off hydroxamate competitor (ITF3756, 100 µM) was unable to rapidly displace ITF5924 from the enzyme active site under equimolar conditions (5 µM each of enzyme and ITF5924), whereas hydroxamate-based inhibitors such as Vorinostat and Tubastatin A are rapidly reversible and can be competed off within minutes [2][3]. The slow-binding mechanism is confirmed by the observation that, in the absence of competitor, ITF5924 hydrolysis proceeded to completion within ~10 minutes, but the resulting DFAcH–enzyme complex remained stably bound [2].

Slow-binding kinetics & residence time

Head-to-head

No rapid displacement by fast-on/fast-off hydroxamate competitor ITF3756; hydrolysis-dependent long-lived complex

Enables washout-resistant target engagement for residence-time studies

Qualitative mechanistic distinction; equimolar conditions

Evidence Dimension	Susceptibility to competitive displacement by fast-on/fast-off hydroxamate competitor (ITF3756, 100 µM)
Target Compound Data	ITF5924 (5 µM) + zHDAC6-CD2 (5 µM): no rapid displacement; hydrolysis proceeds through enzyme-catalyzed mechanism forming long-lived complex
Comparator Or Baseline	Fast-on/fast-off hydroxamate inhibitors (e.g., ITF3756): rapidly displaced; typical reversible inhibitors (Tubastatin A, Vorinostat): dissociation within seconds to minutes
Quantified Difference	Qualitative mechanistic distinction: ITF5924 forms a hydrolysis-dependent tight complex not accessible to reversible inhibitors; direct competition data show hydroxamate competitor cannot prevent ITF5924 processing
Conditions	Equimolar conditions (5 µM enzyme + 5 µM inhibitor); LC-MS time-course monitoring; ± 100 µM ITF3756 competitor; zHDAC6-CD2 enzyme

Why This Matters

The long-lived enzyme–inhibitor complex enables washout-resistant target engagement and extended pharmacodynamic effects, making ITF5924 the preferred tool compound for target-residence-time studies and cellular washout experiments where reversible inhibitors fail.

• [1] Cellupica E, et al. Difluoromethyl-1,3,4-oxadiazoles are slow-binding substrate analog inhibitors of histone deacetylase 6 with unprecedented isotype selectivity. J Biol Chem. 2023 Jan;299(1):102800. Describes the slow-binding mechanism and enzyme-catalyzed ring opening. View Source
• [2] Cellupica E, et al. Mechanistic and Structural Insights on Difluoromethyl-1,3,4-oxadiazole Inhibitors of HDAC6. Int J Mol Sci. 2024;25(11):5885. Sections 2.1, 2.3: equimolar competition experiments and LC-MS kinetics. View Source
• [3] Cellupica E, et al. The Importance of the 'Time Factor' for the Evaluation of Inhibition Mechanisms: The Case of Selected HDAC6 Inhibitors. Biology (Basel). 2023. Describes rapid reversibility of hydroxamate inhibitors. View Source

Potency Differential: Parent vs. Metabolites

Within the DFMO chemical series, ITF5924 is dramatically more potent than its enzymatic hydrolysis products. ITF5924 inhibits HDAC6 with IC50 = 7.7 ± 0.3 nM, whereas its difluoroacetylhydrazide metabolite ITF6715 (DFAcH) shows IC50 = 1,600 ± 100 nM (~207-fold less potent), and the terminal hydrazide metabolite ITF6712 shows IC50 = 330 ± 10 nM (~43-fold less potent) [1][2]. Both metabolites are completely inactive against HDAC1 (IC50 > 100 µM), confirming that selectivity is maintained despite potency loss [2]. The close structural analog ITF7209 (bearing a smaller cap group) retains comparable potency (HDAC6 IC50 = 7.2 ± 0.6 nM) but its hydrazide metabolite ITF7739 is 700-fold less potent (IC50 = 5,100 ± 200 nM) [2].

Potency: parent vs. metabolites

Head-to-head

ITF5924 IC50 7.7 nM; DFAcH metabolite ITF6715 1,600 nM (207× less); hydrazide ITF6712 330 nM (43× less)

Parent compound required for potent HDAC6 inhibition; metabolites insufficient for cellular studies

Recombinant human HDAC6; fluorogenic assay

Evidence Dimension	HDAC6 inhibitory potency (IC50, nM)
Target Compound Data	ITF5924 IC50 (HDAC6) = 7.7 ± 0.3 nM
Comparator Or Baseline	ITF6715 (DFAcH metabolite): IC50 = 1,600 ± 100 nM; ITF6712 (hydrazide metabolite): IC50 = 330 ± 10 nM; ITF7209 (analog): IC50 = 7.2 ± 0.6 nM; ITF7739 (ITF7209 hydrazide): IC50 = 5,100 ± 200 nM
Quantified Difference	ITF5924 is 207-fold more potent than ITF6715 and 43-fold more potent than ITF6712; ITF5924 maintains 708-fold potency advantage over ITF7739
Conditions	Recombinant human HDAC6 enzyme; fluorogenic substrate; IC50 determination (n ≥ 2); data from Table 1, Int J Mol Sci 2024

Why This Matters

Researchers studying DFMO pharmacology must use the intact parent compound ITF5924 rather than its hydrolysis products (sometimes offered as cheaper alternatives or degradation controls), as the metabolites are insufficiently potent for cellular or in vivo HDAC6 inhibition.

• [1] Cellupica E, et al. Difluoromethyl-1,3,4-oxadiazoles are slow-binding substrate analog inhibitors of histone deacetylase 6 with unprecedented isotype selectivity. J Biol Chem. 2023 Jan;299(1):102800. Original ITF5924, ITF6715, ITF6712 IC50 data. View Source
• [2] Cellupica E, et al. Int J Mol Sci. 2024;25(11):5885. Table 1: complete IC50 data for ITF5924, ITF6715, ITF6712, ITF7209, ITF7738, ITF7739 against zHDAC6-CD2, human HDAC6, and HDAC1. View Source

Structural Basis of Selectivity

The co-crystal structure of ITF5924 bound to Danio rerio HDAC6 catalytic domain 2 (CD2) has been determined at 1.60 Å resolution (PDB ID: 8A8Z) [1]. The structure reveals the DFMO moiety hydrolyzed in situ by the enzyme, with the resulting difluoroacetylhydrazide intermediate coordinated to the catalytic zinc ion in a bidentate fashion through its carbonyl oxygen and hydrazide nitrogen atoms [1][2]. This binding mode is distinct from the monodentate hydroxamate–zinc coordination observed in Vorinostat and Tubastatin A co-crystal structures, providing a structural rationale for the unprecedented selectivity [3]. The phenyl cap group of ITF5924 occupies the hydrophobic surface recognition pocket near the rim of the active site tunnel, and the larger cap contributes to selectivity by engaging HDAC6-specific surface residues not present in class I HDACs [2].

Structural basis of selectivity

Supporting evidence

PDB 8A8Z, 1.60 Å; bidentate zinc coordination via difluoroacetylhydrazide

Provides validated structural template for DFMO-based inhibitor design

Danio rerio HDAC6 CD2; human isoform structural conservation expected

Evidence Dimension	Zinc coordination geometry and active-site interactions
Target Compound Data	ITF5924: bidentate zinc coordination via difluoroacetylhydrazide (post-hydrolysis); 1.60 Å resolution structure
Comparator Or Baseline	Vorinostat, Tubastatin A: monodentate hydroxamate–zinc coordination; typical resolution 1.8–2.5 Å for published HDAC6–hydroxamate complexes
Quantified Difference	Bidentate vs. monodentate zinc ligation; 1.60 Å resolution provides high-confidence placement of inhibitor atoms and water network
Conditions	X-ray diffraction; Danio rerio HDAC6 CD2 (catalytic domain 2); in situ enzymatic hydrolysis of DFMO during crystallization

Why This Matters

The high-resolution crystal structure provides a validated structural template for rational design of HDAC6-selective probes and enables structure-informed procurement decisions when comparing DFMO-based inhibitors to other chemotypes.

• [1] Źrubek K, Sandrone G, Cukier CD, Stevenazzi A. Crystal structure of Danio rerio HDAC6 CD2 in complex with in situ enzymatically hydrolyzed DFMO-based ITF5924. PDB ID: 8A8Z. Deposited 2022-06-27, Released 2023-01-25. Resolution 1.60 Å; R-Value Free: 0.190. View Source
• [2] Cellupica E, et al. Mechanistic and Structural Insights on Difluoromethyl-1,3,4-oxadiazole Inhibitors of HDAC6. Int J Mol Sci. 2024;25(11):5885. X-ray crystallography section describing binding mode. View Source
• [3] Cellupica E, et al. J Biol Chem. 2023;299(1):102800. Describes distinct zinc coordination geometry of DFMO-derived inhibitors vs. hydroxamates. View Source

Non-Hydroxamic Chemotype: Toxicity and PAINS Avoidance

ITF5924 is a non-hydroxamic acid HDAC6 inhibitor, belonging to the DFMO (difluoromethyl-1,3,4-oxadiazole) chemotype [1]. This is significant because the hydroxamic acid moiety, present in Vorinostat, Tubastatin A, ACY-1215 (Ricolinostat), and Nexturastat A, is associated with several liabilities: potential mutagenicity via the Lossen rearrangement, metabolic glucuronidation and hydrolysis, off-target metalloenzyme inhibition (MMPs, ADAMs), and pan-assay interference (PAINS) behavior due to metal-chelating properties [2]. The DFMO warhead in ITF5924 is unreactive toward HDAC6 until enzyme-catalyzed ring opening occurs, providing a mechanism-based selectivity filter not available to hydroxamates [1][3]. The absence of a free hydroxamic acid also improves chemical stability in aqueous solution and simplifies analytical characterization by LC-MS [3].

Non-hydroxamic chemotype

Class-level inference

DFMO chemotype; no free hydroxamic acid; >10,000-fold selectivity maintained

Avoids PAINS and broad metalloenzyme off-targets inherent to hydroxamate inhibitors

Class-level pharmacophore analysis; individual assay validation recommended

Evidence Dimension	Chemotype class and associated selectivity/toxicity profile
Target Compound Data	ITF5924: DFMO (difluoromethyl-1,3,4-oxadiazole) chemotype; mechanism-based activation; >10⁴-fold selectivity
Comparator Or Baseline	Hydroxamic acid chemotype (Vorinostat, Tubastatin A, Ricolinostat, Nexturastat A): broad metalloenzyme inhibition; known mutagenicity and metabolic liability risk; PAINS structural alert
Quantified Difference	ITF5924 shows 708–1,300-fold greater selectivity window vs. class I HDACs compared to representative hydroxamate HDAC6 inhibitors (see Evidence Item 1)
Conditions	Chemotype comparison based on published pharmacophore analysis; selectivity data from biochemical HDAC panel assays

Why This Matters

Procurement of a non-hydroxamic HDAC6 probe eliminates the confounding pharmacology and potential false-positive assay signals inherent to hydroxamic acid-based inhibitors, increasing confidence in target-specific conclusions.

• [1] Cellupica E, et al. Difluoromethyl-1,3,4-oxadiazoles are slow-binding substrate analog inhibitors of histone deacetylase 6 with unprecedented isotype selectivity. J Biol Chem. 2023 Jan;299(1):102800. View Source
• [2] Shen S, Kozikowski AP. Why Hydroxamates May Not Be the Best Histone Deacetylase Inhibitors—What Some May Have Forgiven or Have Forgotten. ChemMedChem. 2016;11(1):15-21. Review of hydroxamic acid liabilities including mutagenicity, metabolism, and PAINS. View Source
• [3] Cellupica E, et al. Mechanistic and Structural Insights on Difluoromethyl-1,3,4-oxadiazole Inhibitors of HDAC6. Int J Mol Sci. 2024;25(11):5885. Demonstrates enzyme-catalyzed activation and LC-MS stability. View Source

ITF5924: Key Application Scenarios

HDAC6-Specific Cellular Target Engagement

When investigating HDAC6-specific functions in cells—such as tubulin acetylation, aggresome formation, or EGFR trafficking—ITF5924's >10⁴-fold selectivity ensures that observed phenotypes are attributable to HDAC6 inhibition rather than class I HDAC off-target effects [1]. This is critical in experiments where pan-HDAC inhibitors like Vorinostat produce non-specific hyperacetylation confounding interpretation, and where even moderately selective inhibitors like Tubastatin A (~100-fold) may still engage HDAC1 at micromolar concentrations [2]. Use ITF5924 at 10–100 nM for near-complete HDAC6 engagement with negligible class I HDAC inhibition.

Washout and Residence Time Experiments

The slow-binding, mechanism-based inhibition of ITF5924 produces a long-lived enzyme–inhibitor complex that persists after compound removal from the extracellular medium [1]. This property makes ITF5924 the tool of choice for washout experiments designed to correlate target engagement duration with pharmacodynamic effect persistence. Reversible hydroxamate HDAC6 inhibitors such as Ricolinostat or Nexturastat A dissociate rapidly upon washout and cannot be used for residence-time studies [1][3]. Experimental design: pre-incubate cells or enzyme with ITF5924 (50–100 nM), wash extensively, and monitor HDAC6 activity recovery over hours.

In Vivo Proof-of-Concept with Wide Therapeutic Window

ITF5924's unprecedented isotype selectivity is expected to translate into a superior therapeutic window in vivo, as HDAC6 knockout mice develop normally with no apparent phenotype, whereas class I HDAC inhibition is associated with toxicity [1]. Although ITF5924 itself has not yet been profiled in published animal models at the time of writing, its selectivity profile predicts that doses achieving full HDAC6 inhibition will spare class I HDACs, unlike Ricolinostat (which at effective doses inhibits HDAC1–3) [2]. Researchers planning in vivo HDAC6 pharmacology studies should prioritize ITF5924 over less selective alternatives to minimize on-target class I HDAC toxicity masking HDAC6-dependent phenotypes [1].

Structure-Based Drug Design and Fragment Screening

The high-resolution (1.60 Å) co-crystal structure of ITF5924 bound to HDAC6 CD2 (PDB 8A8Z) provides an experimentally validated starting point for structure-based design of next-generation HDAC6 inhibitors [1]. The structure reveals the precise geometry of bidentate zinc coordination, the orientation of the DFMO-derived difluoroacetylhydrazide in the catalytic tunnel, and the position of the phenyl cap group in the surface recognition pocket [1][2]. Computational chemists and medicinal chemists can use ITF5924 as a reference ligand for docking studies, pharmacophore modeling, and rational optimization of DFMO-based or hybrid HDAC6 inhibitor series [2].

Application

Selection Property

Validation Focus

Cellular HDAC6 target engagement studies

Isotype selectivity window

Tubulin acetylation readouts; exclusion of class I HDAC co-inhibition

Washout and residence-time experiments

Slow-binding, long-lived enzyme–inhibitor complex

HDAC6 activity recovery post-washout; complex persistence

In vivo HDAC6 pharmacology and selectivity window

Isotype selectivity and class I HDAC sparing

HDAC6-dependent phenotype without class I HDAC-driven toxicity

Structure-based inhibitor design and docking

High-resolution co-crystal structure (PDB 8A8Z)

Bidentate zinc coordination geometry; DFMO binding mode

• [1] Cellupica E, et al. Difluoromethyl-1,3,4-oxadiazoles are slow-binding substrate analog inhibitors of histone deacetylase 6 with unprecedented isotype selectivity. J Biol Chem. 2023 Jan;299(1):102800. View Source
• [2] Strebl MG, et al. HDAC6 inhibitor selectivity data: Table 2, In vitro HDAC inhibition potency. PMC7205522. Comparative selectivity of Tubastatin A, Ricolinostat, Vorinostat. View Source
• [3] Cellupica E, et al. Mechanistic and Structural Insights on Difluoromethyl-1,3,4-oxadiazole Inhibitors of HDAC6. Int J Mol Sci. 2024;25(11):5885. View Source